Cas no 1602834-02-5 (5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile
• CAS No: 1602834-02-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5747394
• PubChem ID: 116040840
• Update Time: 2025-10-31

5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1274212
• 1602834-02-5
• 5-[(Pent-4-en-2-yl)amino]pyridine-2-carbonitrile
• 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C11H13N3/c1-3-4-9(2)14-11-6-5-10(7-12)13-8-11/h3,5-6,8-9,14H,1,4H2,2H3
• InChI Key： VZWKEQPMOUARCZ-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)C(C)CC=C

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.7Ų

Additional information on 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile

Introduction to 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile (CAS No. 1602834-02-5)

5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1602834-02-5, represents a unique structural motif that combines a pyridine core with an amine functional group and an unsaturated alkenyl side chain. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and molecular design.

The molecular structure of 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile consists of a pyridine ring substituted at the 2-position with a nitrile group, while the 5-position is linked to a pent-4-enyl group. This arrangement introduces both electrophilic and nucleophilic sites, which can be exploited for various chemical transformations and biological interactions. The unsaturated alkenyl chain, in particular, provides a versatile platform for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in heterocyclic compounds containing nitrogen atoms due to their widespread presence in bioactive molecules. Pyridine derivatives, in particular, are well-documented for their pharmacological significance, with numerous examples having demonstrated therapeutic potential in clinical settings. The incorporation of an amine group into the pyridine scaffold enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for drug development.

The nitrile group at the 2-position of 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile adds another layer of reactivity, allowing for further derivatization through hydrolysis or reduction to form carboxylic acids or amines, respectively. This flexibility makes the compound a valuable intermediate in synthetic chemistry, enabling researchers to construct more complex molecules with desired functionalities.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of structural features suggests that it may exhibit properties such as kinase inhibition, receptor binding, or antimicrobial activity. For instance, pyridine-based compounds have been extensively studied for their role in modulating tyrosine kinase activity, which is relevant in the treatment of cancers and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for biological activity. Virtual screening techniques can be employed to identify potential binding interactions between 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile and target proteins, providing insights into its mechanism of action. This approach has accelerated the discovery process in drug development pipelines, allowing researchers to prioritize promising candidates for further experimental validation.

In addition to its pharmaceutical applications, this compound may also find utility in material science and agrochemical research. The presence of an unsaturated alkenyl chain opens possibilities for polymerization or cross-linking reactions, leading to novel materials with enhanced mechanical or chemical properties. Similarly, modifications to the amine or nitrile groups could yield derivatives with improved stability or bioavailability for agricultural use.

The synthesis of 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile presents an intriguing challenge for organic chemists due to the need to construct multiple stereocenters and functional groups in a single step or sequence. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, offer efficient routes to achieve this goal. These advances have enabled the production of complex molecules with high precision and yield, which is essential for both academic research and industrial applications.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study them. Compounds like 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile serve as building blocks for exploring new therapeutic pathways and understanding disease mechanisms at a molecular level. The integration of interdisciplinary approaches—combining organic chemistry with biology and computational science—has been instrumental in uncovering novel drug candidates that address unmet medical needs.

The future prospects for this compound are promising, with ongoing research focused on optimizing its synthesis and exploring its biological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield transformative discoveries that leverage its unique chemical properties. As new methodologies emerge and our knowledge base expands, compounds such as 5-(pent-4-en-2-yl)aminopyridine-2-carbonitrile will continue to play a pivotal role in advancing scientific understanding and therapeutic innovation.